Cas no 124868-11-7 ((2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one)

• Product Name: (2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one
• CAS No: 124868-11-7
• MF: C₁₃H₁₂O₄
• MW: 232.23200
• CID: 153674
• PubChem ID: 10399033
• Update Time: 2025-07-29

(2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one Chemical and Physical Properties

Names and Identifiers

• L-arabino-Hept-2-enonicacid, 4,7-anhydro-2,3-dideoxy-7-C-phenyl-, d-lactone, (7S)-
• Isoaltholactone
• N-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-methoxybenze nesulfonamide
• (+)-Isoaltholactone
• NSC383482
• NSC633430
• (+)-8-epi-Altholactone
• B826538K051
• NSC633427
• NSC633428
• (2R,3R,3aS,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one
• 3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one
• 9570AF
• NCI60_003677
• 3-Hydroxy-2-phenyl-2,3,3a,7a-tetrahydro-furo[3,2-b]pyran-5-one
• FS-9482
• (2S,3S,3aS,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one
• 124868-11-7
• AKOS040761870
• (2S,3S,3aS,7aS)-3-hydroxy-2-phenyl-2H,3H,3aH,7aH-furo[3,2-b]pyran-5-one
• (2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one

• Inchi： 1S/C13H12O4/c14-10-7-6-9-13(17-10)11(15)12(16-9)8-4-2-1-3-5-8/h1-7,9,11-13,15H
• InChI Key： ZKIRVBNLJKGIEM-UHFFFAOYSA-N
• SMILES： O1C2([H])C([H])=C([H])C(=O)OC2([H])C([H])(C1([H])C1C([H])=C([H])C([H])=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 232.07400
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 0.9

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 490.4±45.0 °C at 760 mmHg
• Flash Point: 196.1±22.2 °C
• PSA: 55.76000
• LogP: 0.96900
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrans Furopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one

Comprehensive Overview of Compound CAS No. 124868-11-7: (2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one

(2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one, a compound with the CAS number 124868-11-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Properties: The compound (2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one is a chiral molecule with a complex fused ring system. The presence of the hydroxyl group at the C-3 position and the phenyl substituent at the C-2 position contributes to its unique chemical properties. The molecule's chirality is defined by the (R) and (S) configurations at specific carbon atoms. These structural features make it an interesting target for synthetic chemists and medicinal chemists alike.

Synthesis Methods: The synthesis of (2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one has been explored through various approaches. One notable method involves the use of enantioselective catalysis to achieve the desired stereochemistry. For instance, a recent study published in Organic Letters described a highly efficient enantioselective synthesis using a chiral phosphoric acid catalyst. This method not only provided high yields but also excellent enantiomeric excess (ee) values. Another approach involves the use of organocatalysis and asymmetric Diels-Alder reactions to construct the core scaffold of the molecule.

Biological Activities: The biological activities of (2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one have been investigated in several studies. One key area of interest is its potential as an anti-inflammatory agent. Research conducted at the University of California demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, preliminary studies have suggested that it may have neuroprotective properties by reducing oxidative stress and promoting neuronal survival.

Pharmacological Applications: Given its promising biological activities, (2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3,2-b]pyran-5-one has potential applications in various therapeutic areas. For instance, its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its neuroprotective effects suggest potential use in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Clinical trials are currently underway to further evaluate its safety and efficacy in these conditions.

Recent Research Findings: Recent advancements in computational chemistry have provided valuable insights into the structure-function relationships of (2R,3R,3As,7aS)-3-hydroxy-2-phenyl-2,3,3a,7a-tetrahydrofuro[3， 0-b]pyran-5-one. A study published in The Journal of Medicinal Chemistry utilized molecular dynamics simulations to investigate the binding interactions of this compound with key protein targets involved in inflammation and neurodegeneration. The results indicated that the hydroxyl group at C-3 plays a crucial role in stabilizing the protein-ligand complex through hydrogen bonding interactions.

Conclusion: In conclusion,(2R， 0， 0， 0， 0)-hydroxy--phenyl--tetrahydrofuro[， -b]pyran- strong > (CAS No. 11868- strong >) is a fascinating compound with a unique chemical structure and promising biological activities. Its potential applications in anti-inflammatory and neuroprotective therapies make it an important target for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties,< strong > (， ， ， ， ) -hydroxy--phenyl--tetrahydrofuro[， -b]pyran- strong > is poised to play a significant role in advancing our understanding of complex biological processes and developing novel therapeutic strategies. p > article > response >